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Compound of Interest

Compound Name:
PEG-12 PALM KERNEL

GLYCERIDES

CAS No.: 124046-52-2

Cat. No.: B1166604 Get Quote

Executive Summary & Chemical Profile
PEG-12 Palm Kernel Glycerides (CAS: 124046-52-2) represents a specialized class of

polyglycolized glycerides.[1] Unlike standard ethoxylated fatty acids, this molecule retains a

glyceride backbone, offering a unique "amphiphilic chimera" structure: it functions

simultaneously as a high-HLB surfactant (HLB ~14) and a lipid-compatible solubilizer.

This guide details the operational protocols for leveraging PEG-12 Palm Kernel Glycerides
(PEG-12 PKG) in two critical drug delivery systems: Self-Emulsifying Drug Delivery Systems

(SEDDS) for oral bioavailability and Nanoemulsions for topical/transdermal permeation.
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Property Specification Formulation Impact

Chemical Structure

Ethoxylated

mono-/diglycerides of Palm

Kernel Oil

Dual affinity: Glyceride

backbone anchors in oil; PEG-

12 chains extend into water.

HLB Value 14.0 ± 1.0
High hydrophilicity; excellent

O/W emulsifier and solubilizer.

Critical Micelle Conc. (CMC) Low (approx. 0.01 - 0.1 wt%)

Efficient solubilization at low

concentrations; reduces

toxicity.

Solubility Water, Ethanol, Chloroform

Versatile solvent compatibility;

"self-dispersing" in aqueous

media.

Fatty Acid Profile
Lauric (C12) ~48%, Myristic

(C14) ~16%

Medium-chain length promotes

rapid absorption and

membrane permeation.

Mechanistic Foundation: Steric Stabilization
PEG-12 PKG stabilizes emulsions primarily through steric hindrance, distinct from the

electrostatic repulsion of ionic surfactants.

Mechanism of Action
Interfacial Anchoring: The lipophilic fatty acid chains (Lauric/Myristic) embed deeply into the

oil droplet core.

Steric Barrier Formation: The hydrophilic PEG-12 chains project into the continuous aqueous

phase.

Thermodynamic Stability: As droplets approach, the compression of hydrated PEG chains

generates an osmotic repulsive force, preventing coalescence (Ostwald Ripening).
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Figure 1:Mechanism of Steric Stabilization. The amphiphilic PEG-12 PKG molecule anchors its

lipid tail into the oil phase while the PEG head group hydrates in the water phase, creating a

physical barrier against droplet aggregation.

Application 1: Oral SEDDS Formulation
Objective: Solubilize a BCS Class II (Lipophilic) drug (e.g., Cyclosporin A, Ibuprofen) into a pre-

concentrate that spontaneously emulsifies in gastric fluids.

Formulation Strategy
PEG-12 PKG serves as the primary surfactant. Due to its HLB of 14, it requires a co-surfactant

(to reduce interfacial tension further) and an oil phase (to solubilize the drug).

Recommended Ratio (Pseudo-Ternary Phase Mapping):

Oil Phase: Caprylic/Capric Triglycerides (MCT) or Peppermint Oil.
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Surfactant: PEG-12 Palm Kernel Glycerides.[1][2][3][4]

Co-Surfactant: PEG-400 or Transcutol P (Diethylene glycol monoethyl ether).

Protocol A: Spontaneous Emulsification (Low Energy)
This protocol relies on the chemical potential of the ingredients rather than mechanical shear.

Materials:

API (Active Pharmaceutical Ingredient)

PEG-12 Palm Kernel Glycerides[1][2][3][5][6][7][8][9]

MCT Oil (e.g., Miglyol 812)

Co-surfactant (Propylene Glycol or Ethanol)

Step-by-Step Workflow:

Solubility Screening (Critical Pre-step):

Add excess API to 2 mL of PEG-12 PKG.

Vortex for 5 mins; heat to 40°C if necessary.

Centrifuge (3000 rpm, 15 min) and analyze supernatant concentration via HPLC.

Acceptance Criteria: Solubility > therapeutic dose per unit volume.

Preparation of "Smix" (Surfactant Mix):

Combine PEG-12 PKG and Co-surfactant in ratios of 1:1, 2:1, and 3:1 (w/w).

Why? Higher surfactant ratios usually decrease particle size but may increase toxicity. A

2:1 ratio is often optimal for PEG-12 PKG.

Drug Loading:
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Dissolve the calculated amount of API into the Oil Phase (MCT).

Note: If API is more soluble in the surfactant, dissolve it in the Smix instead.

Phase Titration:

Add the Drug-Oil mixture to the Smix.

Vortex until a clear, isotropic "Pre-concentrate" is formed.

Self-Emulsification Assessment:

Add 1 mL of Pre-concentrate to 100 mL of Water (37°C) under gentle agitation (50 rpm

paddle).

Visual Check:

Grade A: Rapid forming (<1 min), clear/bluish nanoemulsion.

Grade B: Rapid forming, slightly milky (Microemulsion).

Grade C: Slow forming, milky (Macroemulsion).

Application 2: Topical Nanoemulsion (High Energy)
Objective: Create a kinetically stable O/W nanoemulsion (<200 nm) for transdermal delivery.

Protocol B: High-Pressure Homogenization
PEG-12 PKG acts as the primary emulsifier to lower interfacial tension during the high-shear

process.

Formulation Table:
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Component Function Concentration (% w/w)

Oil Phase
Carrier for API (e.g.,
Almond Oil)

10.0 - 20.0%

PEG-12 PKG Primary Emulsifier 3.0 - 5.0%

Co-Emulsifier Polysorbate 80 (Optional) 0.5 - 1.0%

| Water | Continuous Phase | q.s. to 100% |

Workflow Diagram:
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Figure 2:High-Energy Emulsification Workflow. Note that PEG-12 PKG is often dissolved in the

oil phase first to ensure proper anchoring before water addition.

Detailed Steps:

Phase A (Oil): Heat Oil and PEG-12 PKG to 50°C. Dissolve lipophilic API.

Phase B (Water): Heat Water to 50°C.

Pre-Emulsification: Slowly add Phase A to Phase B while mixing with a rotor-stator mixer

(e.g., Ultra-Turrax) at 3,000 rpm for 5 minutes. This creates a coarse white emulsion (droplet

size ~1-5 µm).
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Homogenization: Pass the coarse emulsion through a High-Pressure Homogenizer (e.g.,

Microfluidizer) at 800 bar for 3 cycles.

Critical Check: Monitor temperature at the outlet. If T > 40°C, use a cooling jacket to

prevent degradation of the PEG chains or API.

Characterization: Measure Particle Size (DLS) and Polydispersity Index (PDI). Target PDI <

0.2.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Phase Separation (Creaming)
Insufficient surfactant or

density mismatch.

Increase PEG-12 PKG

concentration up to 5%. Add a

thickening agent (Xanthan

Gum) to the water phase.

Cloudy/Milky SEDDS
Incomplete solubilization or

wrong HLB match.

Adjust the Smix ratio (increase

Co-surfactant). Ensure the oil

used is compatible with PEG-

12 PKG (MCTs work best).

Ostwald Ripening
Solubility of oil in water phase

is too high.

Add a "ripening inhibitor"

(highly insoluble oil like

Squalane) to the oil phase.

Skin Irritation
High concentration of

surfactant monomers.

Keep PEG-12 PKG < 5% for

leave-on products. Ensure

high purity (low free EO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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